Cas no 19574-85-7 (Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI))

• Product Name: Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI)
• CAS No: 19574-85-7
• MF: C₂₀H₂₄O₂
• MW: 296.403366088867
• CID: 135812
• PubChem ID: 14810466
• Update Time: 2025-06-08

Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[[bis(2,6-dimethylphenyl)methoxy]methyl]-
• 1,2-Epoxy-3-(di-2,6-xylylmethoxy)propane
• 2-[bis(2,6-dimethylphenyl)methoxymethyl]oxirane
• Oxirane, [[bis(2,6-dimethylphenyl)methoxy]methyl]- (9CI)
• <<bis(2,6-dimethylphenyl)methoxy>methyl>oxirane
• 2-((bis(2,6-dimethylphenyl)methoxy)methyl)oxirane
• Oxirane,[[bis(2,6-dimethylphenyl)methoxy]methyl]
• [[Bis(2,6-dimethylphenyl)methoxy]methyl]-oxirane
• DTXSID00564278
• 2-{[BIS(2,6-DIMETHYLPHENYL)METHOXY]METHYL}OXIRANE
• Oxirane,[[bis(2,6-dimethylphenyl)methoxy]methyl]-
• 19574-85-7
• CS-13962
• 2-((bis-(2,6-Dimethylphenyl)methoxy)methyl)oxirane
• CS-B0135
• AKOS015911464
• 2-[[bis(2
• 6-diMethylphenyl)Methoxy]Methyl]-
• Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI)

• Inchi： 1S/C20H24O2/c1-13-7-5-8-14(2)18(13)20(22-12-17-11-21-17)19-15(3)9-6-10-16(19)4/h5-10,17,20H,11-12H2,1-4H3
• InChI Key： LIJMMZBEUVMNQZ-UHFFFAOYSA-N
• SMILES： O1CC1COC(C1C(C)=CC=CC=1C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 296.17800
• Monoisotopic Mass: 296.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.6E-3 g/L) (25 ºC),
• PSA: 21.76000
• LogP: 4.42500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI)

Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI) and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI) stands out due to its unique structural properties and versatile applications. This compound, identified by the CAS number 19574-85-7, has garnered significant attention in recent years for its potential in various chemical and biological processes.

The molecular structure of Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI) consists of an oxirane ring substituted with two 2,6-dimethylphenyl groups and a methoxymethyl moiety. This configuration imparts remarkable reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of the oxirane ring, also known as an epoxide, allows for facile ring-opening reactions under controlled conditions, which is a critical feature for its utility in drug development and material science.

In the realm of pharmaceutical research, Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI) has been explored for its potential as a precursor in the synthesis of novel therapeutic agents. The oxirane ring can undergo nucleophilic substitution reactions, enabling the introduction of various functional groups. This flexibility is particularly advantageous in designing molecules with specific biological activities. Recent studies have highlighted its role in the development of inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors are crucial for treating chronic inflammatory diseases, where precise molecular interactions are essential.

The compound's stability under ambient conditions makes it an attractive candidate for industrial applications as well. In polymer chemistry, for instance, Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI) can be used as a monomer or crosslinking agent to enhance the properties of synthetic resins. Its incorporation into polymer matrices improves thermal stability and mechanical strength, which are critical factors in high-performance materials used in aerospace and automotive industries.

Moreover, the reactivity of the oxirane ring allows for the synthesis of complex molecules through controlled reactions. This has led to its use in the preparation of chiral compounds, which are essential in asymmetric synthesis—a process vital for producing enantiomerically pure pharmaceuticals. The ability to introduce specific stereocenters makes Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI) a valuable tool in medicinal chemistry.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes. The use of Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI) as a green solvent or intermediate aligns with this trend. Its biodegradability and low toxicity profile make it an environmentally friendly alternative to traditional solvents used in organic synthesis. This aligns with global efforts to reduce the environmental impact of chemical manufacturing processes.

The compound's applications extend beyond pharmaceuticals and materials science. In agrochemical research, it has been investigated for its potential as a precursor in the synthesis of novel pesticides. These pesticides are designed to target specific pests while minimizing harm to beneficial organisms. The oxirane ring's reactivity allows for the introduction of bioactive moieties that enhance efficacy and selectivity.

In conclusion, Bis(2,6-dimethylphenyl)methoxymethyl-Oxirane (9CI), identified by CAS number 19574-85-7, is a multifaceted compound with significant potential across various fields. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing chemical biology and related disciplines.